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Compound of Interest

Compound Name: N6-Cyclopentyladenosine

Cat. No.: B1669581 Get Quote

Researchers, scientists, and drug development professionals handling N6-
Cyclopentyladenosine must adhere to proper disposal procedures to ensure laboratory safety

and environmental protection. While N6-Cyclopentyladenosine is not classified as a

hazardous substance according to the Globally Harmonized System (GHS), responsible

disposal is crucial.[1] This guide provides a step-by-step approach to the proper disposal of N6-
Cyclopentyladenosine, aligning with general laboratory safety protocols and regulatory

considerations.

Key Data for Safe Handling and Disposal
The following table summarizes essential information for the safe handling and disposal of N6-
Cyclopentyladenosine.
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Property Value Source

GHS Hazard Classification
Not a hazardous substance or

mixture
[1][2]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

Solubility
H₂O: 1.7 mg/mL0.1 M HCl: 12

mg/mLDMSO: 23 mg/mL

Storage Temperature 2-8°C

Environmental Hazards

Water hazard class 1 (Self-

assessment): slightly

hazardous for water. Do not

allow undiluted product or

large quantities to reach

ground water, water course, or

sewage system.

[1]

Step-by-Step Disposal Protocol for N6-
Cyclopentyladenosine
This protocol outlines the recommended procedure for the disposal of N6-
Cyclopentyladenosine in a laboratory setting.

1. Waste Identification and Classification:

Confirm that the waste is solely N6-Cyclopentyladenosine or a solution thereof.

Although not classified as hazardous, it is prudent to treat all chemical waste with care.[3]

2. Small Quantities (Milligram Scale):

For very small research-scale quantities, some safety data sheets suggest that disposal with

household waste is permissible.[1]
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However, the preferred method is to collect it as chemical waste to prevent environmental

release.[1]

3. Bulk Quantities and Solutions:

Do not dispose of N6-Cyclopentyladenosine, especially in larger amounts or in solution,

down the drain.[1] This is to avoid contamination of water systems.

Collect the waste in a designated, properly labeled container. The container must be:

Chemically compatible with the waste.

Securely sealed to prevent leaks.[4]

Labeled with the full chemical name "N6-Cyclopentyladenosine" (no abbreviations) and

the words "Non-Hazardous Chemical Waste".[4]

4. Storage of Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.[5]

Ensure the storage area is away from incompatible materials.[5]

5. Disposal through Institutional Channels:

Arrange for the disposal of the collected waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[3]

Follow all institutional and local regulations for chemical waste disposal.[2][6]

6. Decontamination of Empty Containers:

Triple rinse the empty container with a suitable solvent (e.g., water, followed by a solvent in

which N6-Cyclopentyladenosine is soluble, like ethanol or DMSO).

Collect the rinsate as chemical waste.

Deface the label on the empty container before disposing of it in the regular trash.[3]
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of N6-
Cyclopentyladenosine.
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N6-Cyclopentyladenosine Disposal Workflow

Start: Have N6-Cyclopentyladenosine Waste

Consult Safety Data Sheet (SDS)

Review Institutional and Local Regulations

Is it classified as hazardous?

No (per GHS)

 No

Yes

 Yes

Small research quantity (mg)?

Follow hazardous chemical waste procedures

Collect in a labeled, sealed, compatible container

 No (Bulk)

Permissible per some SDS, but EHS route is preferred

 Yes

Dispose through Environmental Health & Safety (EHS)

End: Proper Disposal Complete

Preferred

Click to download full resolution via product page

Caption: Disposal decision workflow for N6-Cyclopentyladenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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